Cas no 63854-17-1 (Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-)

Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- structure
63854-17-1 structure
Product Name:Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
CAS No:63854-17-1
MF:C13H16O4
MW:236.263744354248
CID:425568
PubChem ID:11356799
Update Time:2025-04-19

Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[2-hydroxy-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-
    • 1-[2-hydroxy-6-(oxan-2-yloxy)phenyl]ethanone
    • 63854-17-1
    • 6'-Hydroxy-2'-(tetrahydropyran-2-yloxy)acetophenone
    • UOVMXPNLPFPZED-UHFFFAOYSA-N
    • DTXSID60463415
    • SCHEMBL1726717
    • Inchi: 1S/C13H16O4/c1-9(14)13-10(15)5-4-6-11(13)17-12-7-2-3-8-16-12/h4-6,12,15H,2-3,7-8H2,1H3
    • InChI Key: UOVMXPNLPFPZED-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OC1C=CC=C(C=1C(C)=O)O

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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